Cas no 393-53-3 (3-fluoropyridine-4-carboxylic acid)

• Product Name: 3-fluoropyridine-4-carboxylic acid
• CAS No: 393-53-3
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• MDL: MFCD03789251
• CID: 37195
• PubChem ID: 345361
• Update Time: 2025-11-06

3-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoroisonicotinic acid
• 3-Fluoropyridine-4-carboxylic acid
• 3-Fluoro-isonicotinic acid
• 3-Fluor-isonicotinsaeure
• 3-Fluoro-4-pyridinecarboxylic acid
• 3-fluoro-pyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 3-fluoro-
• BCP22196
• 3-Fluoro-4-pyridinecarboxylic acid, 97%
• A6592
• SB10495
• BP-12627
• NSC402974
• AC-23126
• 3-fluoro-4-carboxypyridine
• 3-Fluoro-isonicotinic acid;3-Fluoro-4-carboxypyridine
• 393-53-3
• DTXSID10323070
• PS-9028
• SY021120
• MFCD03789251
• 3-fluoro isonicotinic acid
• FT-0600147
• EN300-82886
• 3-Fluoropyridine-4-carboxylicacid
• F1905-7161
• 3-Fluoroisonicotinicacid
• SCHEMBL82604
• NSC-402974
• AKOS005254563
• POLXLLIQWDBJMD-UHFFFAOYSA-N
• Z1270326283
• CS-W001559
• 1-Fluoropyridinium Pyridine Heptafluorodiborate
• Q-103090
• DB-006449
• BBL102517
• STL556320
• 639-266-3
• 3-fluoropyridine-4-carboxylic acid

• MDL： MFCD03789251
• Inchi： 1S/C6H4FNO2/c7-5-3-8-2-1-4(5)6(9)10/h1-3H,(H,9,10)
• InChI Key： POLXLLIQWDBJMD-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(=O)O
• BRN： 383678

Computed Properties

• Exact Mass: 141.02300
• Monoisotopic Mass: 141.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.419 g/cm 3
• Melting Point: 251-254°C
• Boiling Point: 360°C at 760 mmHg
• Flash Point: 171.5 oC
• Refractive Index: 1.541
• PSA: 50.19000
• LogP: 0.91890
• Solubility: Not available

3-fluoropyridine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-fluoropyridine-4-carboxylic acid

Introduction to 3-Fluoropyridine-4-Carboxylic Acid (CAS No. 393-53-3)

3-Fluoropyridine-4-carboxylic acid (CAS No. 393-53-3) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a fluorine atom and a carboxylic acid group attached to a pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The structure of 3-fluoropyridine-4-carboxylic acid consists of a six-membered pyridine ring with a fluorine atom at the 3-position and a carboxylic acid group at the 4-position. This arrangement provides the molecule with both electron-withdrawing and electron-donating properties, which are crucial for its reactivity and biological activity. The fluorine atom enhances the lipophilicity and metabolic stability of the compound, while the carboxylic acid group can participate in hydrogen bonding and other intermolecular interactions.

In recent years, 3-fluoropyridine-4-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of fluorinated pyridines, which are important scaffolds in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and infectious diseases.

For instance, fluorinated pyridines derived from 3-fluoropyridine-4-carboxylic acid have been investigated for their ability to modulate specific biological targets. Research has demonstrated that these compounds can act as inhibitors of enzymes involved in cancer cell proliferation, such as kinases and proteases. Additionally, they have been explored for their potential as anti-inflammatory agents and neuroprotective compounds.

The synthetic versatility of 3-fluoropyridine-4-carboxylic acid has also made it a popular choice for developing novel materials with unique properties. In materials science, this compound has been used to create functional polymers and coatings with enhanced thermal stability and mechanical strength. These materials find applications in various industries, including electronics, automotive, and aerospace.

From a synthetic chemistry perspective, 3-fluoropyridine-4-carboxylic acid can be prepared through several routes. One common method involves the reaction of 4-chloro-3-fluoropyridine with an appropriate carboxylating agent, such as carbon dioxide or an activated form thereof. Another approach involves the oxidative decarboxylation of 4-hydroxypyridine-3-carboxylic acid followed by fluorination. These synthetic strategies provide researchers with flexible options to tailor the compound for specific applications.

In terms of safety and handling, 3-fluoropyridine-4-carboxylic acid should be managed with standard laboratory precautions due to its potential irritant properties. It is recommended to handle the compound in a well-ventilated area and to use personal protective equipment such as gloves and safety goggles. Proper storage conditions should be maintained to ensure stability and prevent degradation.

The future prospects for 3-fluoropyridine-4-carboxylic acid are promising. Ongoing research continues to uncover new applications and derivatives that could lead to breakthroughs in drug discovery and materials science. As our understanding of this compound deepens, it is likely that we will see even more innovative uses emerge in the coming years.